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Compound of Interest

Compound Name: Allophanic acid

Cat. No.: B1214289 Get Quote

An In-depth Technical Guide to Allophanic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of allophanic acid, focusing on its

chemical structure, properties, synthesis, and biological relevance. The information is tailored

for a technical audience and includes detailed data, experimental methodologies, and visual

representations of key processes.

Introduction to Allophanic Acid
Allophanic acid, with the chemical formula C₂H₄N₂O₃, is an organic compound that can be

described as the carboxylated derivative of urea.[1][2] Its IUPAC name is carbamoylcarbamic

acid.[1][3] The molecule features a carbamoyl group attached to a carbamic acid, which

imparts a unique combination of chemical functionalities.[1] While the acid itself may be

elusive, its conjugate base, allophanate (H₂NC(O)NHCO₂⁻), is well-known and has been

characterized in various salts.[2] Allophanic acid and its derivatives are relevant in fields

ranging from agriculture, where it plays a role in soil chemistry, to pharmacology, where its

derivatives are being explored.[1] It is also recognized as an environmental transformation

product of certain pesticides, such as Thiophanate-methyl.[3][4]
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Allophanic acid is a relatively small molecule with a molecular weight of approximately 104.07

g/mol .[1][3] The structure consists of a central nitrogen atom linking a carbonyl group (part of a

urea moiety) and a carboxylic acid group. This arrangement allows for tautomerism between

the amide form (H₂NC(O)NHCO₂H) and the imidic form (HN=C(OH)NHCO₂H).[1]

The fundamental properties and identifiers of allophanic acid are summarized in the table

below for easy reference.

Property Value Source(s)

IUPAC Name carbamoylcarbamic acid [1][2][3]

Synonyms
Allophanate, Urea-1-carboxylic

acid
[1][3][5]

CAS Number 625-78-5 [1][2][3]

Molecular Formula C₂H₄N₂O₃ [1][3][6]

Molecular Weight 104.07 g/mol [1][3]

Canonical SMILES C(=O)(N)NC(=O)O [1][2][6]

InChI Key
AVWRKZWQTYIKIY-

UHFFFAOYSA-N
[1][3][6]

Synthesis of Allophanic Acid
Allophanic acid can be synthesized through the direct carboxylation of urea. One common

laboratory-scale method involves the reaction of urea with an alkali metal bicarbonate, such as

sodium bicarbonate.[2] The process involves the nucleophilic attack of the urea nitrogen on the

carbonyl carbon of the bicarbonate, followed by proton transfer.

The logical workflow for this synthesis is depicted below.
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Figure 1. Synthesis of Allophanic Acid from Urea.

Representative Experimental Protocol
The following provides a generalized methodology for the synthesis of allophanic acid based

on the reaction between urea and sodium bicarbonate, as described in the literature.[2] This

protocol is intended as a guide for researchers.

Objective: To synthesize allophanic acid via the carboxylation of urea.

Materials:

Urea (H₂NCONH₂)

Sodium Bicarbonate (NaHCO₃)
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Deionized Water

Reaction vessel with stirring capability

pH meter

Appropriate workup and purification apparatus (e.g., for crystallization or chromatography)

Procedure:

Preparation of Reactants: Prepare aqueous solutions of urea and sodium bicarbonate of

desired molar concentrations.

Reaction: Combine the urea and sodium bicarbonate solutions in the reaction vessel. The

reaction is typically performed in an aqueous medium.

Stirring: The mixture is stirred continuously to ensure homogeneity and facilitate the reaction.

Reaction conditions such as temperature and time should be carefully controlled and

optimized.

Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or by analyzing the consumption of reactants.

Workup and Isolation: Upon completion, the reaction mixture will contain allophanic acid (or

its sodium salt, sodium allophanate) and sodium hydroxide as a by-product.[2] The pH of the

solution will be basic due to the formation of NaOH.

Purification: The desired product, allophanic acid, can be isolated and purified. This may

involve acidification to protonate the allophanate, followed by techniques like crystallization,

extraction, or column chromatography.

Characterization: The identity and purity of the synthesized allophanic acid should be

confirmed using standard analytical methods, such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Biological Role and Enzymatic Interaction
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In biological systems, the deprotonated form of allophanic acid, allophanate, serves as a key

intermediate in the urea degradation pathway in some organisms, such as Saccharomyces

cerevisiae.[7] It is a substrate for the enzyme allophanate hydrolase, which catalyzes its

breakdown into two molecules of carbon dioxide and two molecules of ammonia.[2]

The enzymatic degradation pathway is illustrated in the diagram below.
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Figure 2. Enzymatic breakdown of Allophanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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